Cas no 1807392-77-3 (4,5-Dibromo-2,3-difluorocinnamic acid)

• Product Name: 4,5-Dibromo-2,3-difluorocinnamic acid
• CAS No: 1807392-77-3
• MF: C₉H₄Br₂F₂O₂
• MW: 341.931668281555
• CID: 4974309
• Update Time: 2025-06-09

4,5-Dibromo-2,3-difluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2,3-difluorocinnamic acid

• Inchi： 1S/C9H4Br2F2O2/c10-5-3-4(1-2-6(14)15)8(12)9(13)7(5)11/h1-3H,(H,14,15)/b2-1+
• InChI Key： DATBRACIAPBWJY-OWOJBTEDSA-N
• SMILES： BrC1C(=C(C(=C(/C=C/C(=O)O)C=1)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 4,5-Dibromo-2,3-difluorocinnamic acid

Comprehensive Overview of 4,5-Dibromo-2,3-difluorocinnamic acid (CAS No. 1807392-77-3): Properties, Applications, and Industry Insights

4,5-Dibromo-2,3-difluorocinnamic acid (CAS No. 1807392-77-3) is a halogenated cinnamic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique bromine and fluorine substitutions, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in organic synthesis. With the growing demand for fluorinated compounds in drug discovery and advanced materials, this molecule has become a focal point for researchers exploring novel applications in medicinal chemistry and functional materials.

The structural features of 4,5-Dibromo-2,3-difluorocinnamic acid contribute to its versatility. The presence of dibromo and difluoro groups enhances its electrophilic properties, enabling efficient participation in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These attributes align with current trends in green chemistry, where researchers seek halogenated building blocks that minimize waste and improve atom economy. Recent studies highlight its potential as a precursor for photoactive materials, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the context of drug discovery, 4,5-Dibromo-2,3-difluorocinnamic acid serves as a critical scaffold for designing bioactive molecules. Its fluorine atoms enhance metabolic stability and membrane permeability—key considerations in modern pharmacokinetic optimization. Pharmaceutical companies increasingly prioritize such fluorinated analogs to address challenges in CNS drug delivery and antibiotic resistance, topics frequently searched in academic and industrial databases. The compound's ability to modulate electronic effects also makes it valuable for developing protease inhibitors and kinase modulators.

From a synthetic chemistry perspective, the CAS 1807392-77-3 compound exemplifies the convergence of halogen bonding and stereoelectronic effects. Its crystalline structure has been investigated for cocrystal engineering—a trending area in crystal polymorphism studies. Researchers utilizing computational chemistry tools often reference this molecule when modeling intermolecular interactions in solid-state chemistry. These applications resonate with current searches for materials informatics solutions and AI-driven molecular design platforms.

Industrial applications of 4,5-Dibromo-2,3-difluorocinnamic acid extend to agrochemicals and electronic materials. Its derivatives show promise as intermediates for liquid crystal compositions and dielectric materials—topics gaining traction in flexible electronics forums. The compound's thermal stability meets the requirements for high-performance polymers, particularly in aerospace and automotive sectors seeking lightweight materials with enhanced durability. These connections to sustainable technology trends increase its relevance in patent literature and R&D white papers.

Quality control and analytical characterization of CAS 1807392-77-3 involve advanced techniques like HPLC-MS and 19F NMR spectroscopy. These methods address common queries about halogenated impurity profiling—a critical concern in pharmaceutical GMP compliance. The compound's distinct spectroscopic fingerprints facilitate its identification in complex mixtures, supporting its use in chemical library synthesis for high-throughput screening.

Environmental considerations surrounding polyhalogenated compounds have spurred innovation in catalytic debromination methods. While 4,5-Dibromo-2,3-difluorocinnamic acid demonstrates excellent utility, researchers actively explore biodegradable alternatives and catalytic recycling protocols—topics frequently appearing in green chemistry symposiums. This balance between functionality and sustainability reflects broader industry shifts toward circular economy principles in chemical manufacturing.

Future research directions for 4,5-Dibromo-2,3-difluorocinnamic acid may explore its supramolecular chemistry applications or role in metal-organic frameworks (MOFs). The compound's ability to participate in halogen···π interactions positions it as a candidate for designing molecular machines—an emerging field combining nanotechnology with molecular recognition. Such interdisciplinary potential ensures its continued relevance across scientific domains, from catalysis to materials science.